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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of high-solids-
content slurries utilizing Disperbyk 160, a wetting and dispersing additive. This document
outlines the mechanism of action, key benefits, formulation guidelines, and detailed
experimental protocols for performance evaluation.

Introduction to Disperbyk 160

Disperbyk 160 is a high molecular weight block copolymer with pigment-affinic groups,
designed as a wetting and dispersing agent for solvent-borne systems.[1] Its primary function is
to enable the formulation of stable, low-viscosity slurries with high concentrations of solid
particles. This is achieved through a dual stabilization mechanism: steric hindrance and
electrostatic repulsion.[1][2] The block copolymer structure consists of anchor groups with a
strong affinity for the particle surface and polymer chains that extend into the solvent, creating
a stabilizing layer. This prevents particle agglomeration, leading to significant improvements in
slurry properties.

Key Benefits of Disperbyk 160:

» Viscosity Reduction: Significantly lowers the viscosity of high-solids-content slurries,
improving flowability and processability.[3]
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 Increased Solids Loading: Enables the formulation of slurries with a higher percentage of
solid materials.[3]

e Improved Stability: Prevents sedimentation and hard settling of particles, ensuring long-term
slurry stability.

e Enhanced Leveling and Gloss: In coating applications, it contributes to improved surface
finish and appearance.[3]

o Deflocculation of Pigments: Effectively breaks down pigment agglomerates, leading to
improved color strength and uniformity.[1][2]

Mechanism of Action

Disperbyk 160 functions by adsorbing onto the surface of solid particles through its pigment-
affinic anchor groups. Once anchored, the high molecular weight polymer chains extend into
the solvent, creating a protective barrier around each particle. This barrier provides steric
stabilization, physically preventing the particles from approaching each other and
agglomerating.[1] Additionally, the additive imparts a uniform electrical charge to the particle
surfaces, leading to electrostatic repulsion, which further contributes to the deflocculation and
stabilization of the slurry.[1][2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://phys.uri.edu/~gerhard/PHY625/pln44.pdf
https://phys.uri.edu/~gerhard/PHY625/pln44.pdf
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#steric-stabilization
https://www.mpikg.mpg.de/49107/Stabilization_of_Particles
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#steric-stabilization
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#steric-stabilization
https://www.mpikg.mpg.de/49107/Stabilization_of_Particles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disperbyk 160 Addition

Disperbyk 160

Stabilization

Adsorption

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Define Formulation Parameters
(Solids Type, Solids Loading, Solvent)

l

1. Premix Solvent and Disperbyk 160

l

2. Gradually Add Solid Particles
under Agitation

l

3. High-Shear Dispersion
(e.g., using a high-speed disperser or ball mill)

l

4. Equilibrate the Slurry
(allow to cool and deaerate)

5. Characterize Slurry Properties
(Viscosity, Stability, Particle Size)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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